3-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C19H17N7O3/c1-24-16-15(22-23-24)17(21-11-20-16)25-6-8-26(9-7-25)18(27)13-10-12-4-2-3-5-14(12)29-19(13)28/h2-5,10-11H,6-9H2,1H3
• InChI Key: DEKUDLWWHMUMGR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC5=CC=CC=C5OC4=O)N=N1
• Molecular Formula: C19H17N7O3
• Molecular Weight: 391.4 g/mol

Description

Triazolopyrimidines are a class of compounds that have been studied for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, enzyme inhibitory, and antitubercular properties. Chromenones (also known as coumarins) are also known for their wide range of biological activities, including anti-inflammatory, antioxidant, anticoagulant, and antimicrobial effects.

Synthesis Analysis

The synthesis of triazolopyrimidines often involves the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides. The synthesis of chromenones typically involves the Pechmann condensation, which involves the reaction of phenols with β-ketoesters in the presence of a Lewis acid.

Molecular Structure Analysis

Triazolopyrimidines have a core structure that includes a triazole ring fused with a pyrimidine ring. Chromenones have a core structure that includes a benzene ring fused with a pyrone ring.

Chemical Reactions Analysis

The chemical reactions of triazolopyrimidines and chromenones would depend on the specific substituents present on the rings. Generally, these compounds can undergo reactions typical of heterocyclic compounds, such as electrophilic and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds would depend on their specific structures. Generally, heterocyclic compounds like these have high thermal stability and are resistant to oxidation and reduction.

Scientific Research Applications

Drug Discovery

The 1,2,3-triazole scaffold plays a crucial role in drug development due to its remarkable properties. This compound has been investigated for its potential as a therapeutic agent in several areas:

• .
• Antibiotics : Medicinal compounds containing a 1,2,3-triazole core have made their way into the market. Notable examples include:
  • .

Organic Synthesis

The 1,2,3-triazole motif serves as a versatile building block in organic synthesis. Researchers have explored its use in constructing complex molecules and functional materials. Key applications include:

• Click Chemistry : The 1,2,3-triazole scaffold is a favorite in click chemistry reactions due to its ease of synthesis and compatibility with diverse substrates. .
• .

Supramolecular Chemistry and Bioconjugation

• .
• .

Chemical Biology and Fluorescent Imaging

• Chemical Probes : 1,2,3-triazoles serve as chemical probes for studying biological processes. .
• .

Materials Science

• .

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolothiadiazine derivatives, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with a variety of targets, including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors . This suggests that the compound may interact with its targets through hydrogen bonding, leading to changes in the targets’ function or activity.

Biochemical Pathways

These could include pathways involved in cell growth and proliferation (in the case of anticancer activity), inflammatory response (in the case of anti-inflammatory activity), microbial growth (in the case of antimicrobial activity), and others .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability, half-life, metabolism, and excretion, which are crucial for understanding its pharmacokinetics.

Result of Action

Similar compounds have shown significant inhibitory activity, suggesting that the compound may exert its effects by inhibiting the function or activity of its targets .

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific structures and biological activities. Some triazolopyrimidines and chromenones have been found to have toxic effects, particularly at high doses.

Future Directions

Future research on these compounds could involve the synthesis of new derivatives with improved biological activities and reduced toxicity. In silico pharmacokinetic and molecular modeling studies could also be useful for predicting the properties of new compounds.